Cas no 2138276-49-8 (4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl-)

• Product Name: 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl-
• CAS No: 2138276-49-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5261573
• PubChem ID: 52911070
• Update Time: 2025-10-30

4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl-

• Inchi： 1S/C8H8ClNO2/c1-4-3-6(8(11)12)5(2)7(9)10-4/h3H,1-2H3,(H,11,12)
• InChI Key： AIZDNDVCAIDIIK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C(O)=O)=C1C

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl-

Comprehensive Overview of 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- (CAS No. 2138276-49-8)

4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- (CAS No. 2138276-49-8) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a chloro and two methyl groups at specific positions on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl-, driven by their versatility in medicinal chemistry. Searches for terms such as "pyridine derivatives in drug discovery" and "chloro-methyl pyridine applications" have surged, reflecting its relevance in modern research. This compound’s potential to act as a building block for biologically active molecules positions it as a critical subject in studies targeting anti-inflammatory, antimicrobial, and anticancer agents. Its structural features also make it a candidate for catalysis and material science innovations, further broadening its industrial appeal.

The synthesis and characterization of 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research applications. With the rise of green chemistry initiatives, efforts to optimize its production using eco-friendly solvents and catalytic methods have gained traction. This aligns with global trends emphasizing sustainable chemical processes and reduced environmental impact, topics frequently searched by professionals and academics alike.

From a commercial perspective, CAS No. 2138276-49-8 is supplied by leading chemical manufacturers under stringent quality controls. Its applications span pharmaceutical intermediates, agrochemical formulations, and specialty chemicals, catering to diverse industrial needs. The compound’s stability under various conditions and compatibility with multiple reaction pathways make it a preferred choice for high-value chemical synthesis. As the demand for tailor-made molecules grows, 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- continues to be a focal point in innovation-driven sectors.

In conclusion, 4-Pyridinecarboxylic acid, 2-chloro-3,6-dimethyl- (CAS No. 2138276-49-8) represents a pivotal compound in contemporary chemical research and industrial applications. Its multifaceted utility, combined with the ongoing advancements in synthetic methodologies, ensures its prominence in scientific discourse. For researchers and industry professionals seeking reliable information on pyridine-based compounds or chlorinated heterocycles, this compound offers a compelling case study in innovation and practicality.